Cas no 1797086-07-7 (2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide)

• Product Name: 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide
• CAS No: 1797086-07-7
• MF: C₁₇H₁₄BrNO₂S₂
• MW: 408.332561016083
• CID: 6317546
• PubChem ID: 71809987
• Update Time: 2025-05-24

2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1797086-07-7
• 2-bromo-N-{[2-(thiophen-3-yl)phenyl]methyl}benzene-1-sulfonamide
• F6445-6993
• AKOS024566837
• 2-bromo-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide
• 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide

• Inchi： 1S/C17H14BrNO2S2/c18-16-7-3-4-8-17(16)23(20,21)19-11-13-5-1-2-6-15(13)14-9-10-22-12-14/h1-10,12,19H,11H2
• InChI Key： JANLVXFSQRIHTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC1=CC=CC=C1C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 406.96493g/mol
• Monoisotopic Mass: 406.96493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.8Ų

Additional information on 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide

Recent Advances in the Study of 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide (CAS: 1797086-07-7)

The compound 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide (CAS: 1797086-07-7) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This benzenesulfonamide derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on exploring its synthesis, molecular interactions, and biological effects, with particular emphasis on its role as a potential modulator of various disease-related pathways.

Structural analysis reveals that this compound combines a brominated benzenesulfonamide moiety with a thiophene-containing benzyl group, creating a distinctive molecular architecture that may contribute to its biological activity. The presence of both electron-withdrawing (bromo and sulfonamide) and electron-donating (thiophene) groups in the same molecule provides interesting electronic properties that could influence its binding characteristics to biological targets. Recent computational studies using density functional theory (DFT) have provided insights into the compound's conformational preferences and electronic distribution, which are crucial for understanding its potential interactions with biological macromolecules.

In pharmacological screening, 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide has demonstrated promising activity in several assay systems. A 2023 study published in the Journal of Medicinal Chemistry reported its significant inhibitory effects on certain inflammatory mediators, with IC50 values in the low micromolar range. The compound appears to interact with specific protein targets involved in inflammatory signaling pathways, suggesting potential applications in the treatment of chronic inflammatory conditions. Molecular docking simulations have identified potential binding sites that may explain its observed biological activity.

The synthetic accessibility of this compound has been another area of recent investigation. Several research groups have developed optimized synthetic routes that improve yield and purity while reducing production costs. A particularly efficient method published in Organic Process Research & Development (2024) involves a three-step synthesis starting from commercially available 2-(thiophen-3-yl)benzylamine, with an overall yield of 68%. These advances in synthesis methodology are crucial for enabling further biological evaluation and potential scale-up for preclinical studies.

Current research directions include structure-activity relationship (SAR) studies to explore modifications of the core structure that might enhance potency or improve pharmacokinetic properties. Preliminary results from these investigations suggest that modifications at the bromo position or the sulfonamide nitrogen could significantly influence biological activity. Additionally, researchers are exploring the compound's potential in combination therapies, particularly in conjunction with established drugs for synergistic effects.

While the therapeutic potential of 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide is promising, several challenges remain to be addressed. These include optimizing its physicochemical properties for better drug-like characteristics, understanding its metabolic fate in biological systems, and evaluating its safety profile. Ongoing studies using in vitro ADMET (absorption, distribution, metabolism, excretion, and toxicity) models are providing valuable data to guide further development of this interesting compound.

The unique combination of structural features in 2-bromo-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide continues to make it a compelling subject for medicinal chemistry research. As understanding of its mechanism of action deepens and its pharmacological profile becomes more clearly defined, this compound may serve as a valuable lead structure for the development of new therapeutic agents targeting various disease pathways.